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Compound of Interest

(2-lodo-3-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B061547

Abstract

This application note details a robust and scalable protocol for the synthesis of (2-lodo-3-
methoxyphenyl)methanol, a key intermediate in the development of various pharmaceutical
compounds and fine chemicals. The described method is based on the regioselective ortho-
iodination of 3-methoxybenzyl alcohol. This document provides comprehensive experimental
procedures, characterization data, and safety considerations suitable for researchers and
professionals in drug development and chemical synthesis.

Introduction

(2-lodo-3-methoxyphenyl)methanol is a valuable building block in organic synthesis,
primarily utilized in cross-coupling reactions and the construction of complex molecular
architectures. The presence of the iodo- and methoxy- substituents on the phenyl ring, along
with the benzylic alcohol, offers multiple points for further functionalization. This protocol
outlines a straightforward and efficient method for its preparation on a large scale.

Chemical Properties
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Property Value

Molecular Formula CsHolO2[1]

Molecular Weight 264.06 g/mol [1]

CAS Number 162136-06-3[1][2]
Appearance Off-white to pale yellow solid
Purity >97%[1]

Experimental Protocol: Synthesis of (2-lodo-3-
methoxyphenyl)methanol

This protocol describes the direct ortho-iodination of 3-methoxybenzyl alcohol using N-

iodosuccinimide (NIS) as the iodinating agent.

Materials and Reagents
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Molecular Quantity (for
Reagent Formula . Moles
Weight 10g scale)
3-Methoxybenzyl
CsH1002 138.16 g/mol 100g 0.0724 mol
alcohol
N-
lodosuccinimide CaHaINO2 224.98 g/mol 1789 0.0792 mol
(NIS)
Acetonitrile
C2HsN 41.05 g/mol 200 mL -
(CHsCN)
Dichloromethane
CHzCl2 84.93 g/mol 500 mL -
(CH2CI2)
Sodium
) (10% agq.
thiosulfate Naz2S20s3 158.11 g/mol _ -
solution)
(NazS20s3)
Brine (Saturated (Saturated aq.
) NaCl 58.44 g/mol ) -
NacCl solution) solution)
Anhydrous
Magnesium MgSOa 120.37 g/mol As needed -
Sulfate (MgSQOa)
Silica Gel (for ,
SiO2 60.08 g/mol As needed -
chromatography)
Hexane CeHaia 86.18 g/mol As needed -
Ethyl Acetate CaHsO2 88.11 g/mol As needed -

Reaction Scheme
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Synthesis Workflow

Reaction Setup:
- Add 3-methoxybenzyl alcohol to flask

- Dissolve in acetonitrile

A 4
[Add N-Iodosuccinimide]

A 4
Stir at Room Temperature
(4-6 hours)

ncomplete

Monitor by TLC

Reaction Complete

[ Quench with 10% aq. Na2S203 ]
[Extract with Dichloromethane)

Wash with Brine

Y

Dry over MgSOa4 and Concentrate

y

Purify by Column Chromatography

Pure (2-lodo-3-methoxyphenyl)methanol
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» To cite this document: BenchChem. [Application Note: Large-Scale Synthesis of (2-lodo-3-
methoxyphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061547#large-scale-synthesis-of-2-iodo-3-
methoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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